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Compound of Interest

Compound Name: Angelic Anhydride

Cat. No.: B592597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Angelic Anhydride, systematically known as (Z,Z)-2-methylbut-2-enoic

anhydride, is a reactive chemical intermediate with the molecular formula C₁₀H₁₄O₃.[1] It serves

as a key reagent in the synthesis of various organic compounds, most notably angelate esters,

which have garnered interest in the pharmaceutical and fragrance industries for their potential

therapeutic and aromatic properties.[2][3][4] This technical guide provides a comprehensive

overview of the chemical properties of Angelic Anhydride, including its physicochemical

characteristics, reactivity, and spectroscopic profile, along with a discussion of its primary

application in the synthesis of bioactive angelate esters.

Physicochemical Properties
Angelic Anhydride is a clear, colorless to light orange liquid under standard conditions. A

summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

CAS Number 94487-74-8 [2]

Molecular Formula C₁₀H₁₄O₃

Molecular Weight 182.22 g/mol

Appearance
Colorless to Light orange to

Yellow clear liquid

Density 1.02 g/cm³

Boiling Point 108 °C at 13 mmHg

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

Storage Store at -20°C

Spectroscopic Data
While experimental spectra for Angelic Anhydride are not readily available in public

databases, the expected spectroscopic features can be inferred from the known characteristics

of similar chemical structures, particularly the parent compound, angelic acid, and the general

properties of acid anhydrides.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of Angelic Anhydride is expected to show signals

corresponding to the methyl and vinyl protons of the two angelate moieties. Based on the

structure of angelic acid, characteristic shifts would be anticipated in the regions of ~1.8-2.0

ppm for the methyl protons and ~6.0-6.2 ppm for the vinyl proton.

¹³C NMR: The carbon NMR spectrum would be characterized by signals for the carbonyl

carbon, the olefinic carbons, and the methyl carbons. The carbonyl carbon signal is expected

to appear significantly downfield.

2.2. Infrared (IR) Spectroscopy
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The IR spectrum of Angelic Anhydride is predicted to exhibit strong characteristic absorption

bands for the carbonyl groups. As is typical for acid anhydrides, two distinct C=O stretching

bands are expected due to symmetric and asymmetric stretching modes. These would likely

appear in the region of 1750-1850 cm⁻¹. Additional peaks corresponding to C=C and C-O

stretching vibrations would also be present.

2.3. Mass Spectrometry (MS)

The mass spectrum of Angelic Anhydride would show a molecular ion peak corresponding to

its molecular weight (182.22 g/mol ). Fragmentation patterns would likely involve the cleavage

of the anhydride linkage and subsequent loss of carbonyl groups and other fragments from the

angelate units. For accurate mass determination, a prominent peak at m/z 182.0943 would be

expected, corresponding to the exact mass of the molecule.

Chemical Reactivity and Synthesis
3.1. Reactivity

Angelic Anhydride exhibits the typical reactivity of an acid anhydride. The carbonyl carbons

are electrophilic and susceptible to nucleophilic attack. Key reactions include:

Hydrolysis: Reaction with water will yield two equivalents of angelic acid.

Alcoholysis: Reaction with alcohols produces the corresponding angelate ester and one

equivalent of angelic acid. This is the primary application of Angelic Anhydride.

Aminolysis: Reaction with amines will form the corresponding N-substituted angelamide and

angelic acid.

3.2. Synthesis of Angelic Anhydride

While specific, detailed experimental protocols for the synthesis of Angelic Anhydride are not

widely published, it can be prepared from angelic acid using standard methods for anhydride

formation. A general approach involves the dehydration of angelic acid using a suitable

dehydrating agent.

Experimental Protocol: General Synthesis of a Symmetrical Anhydride from a Carboxylic Acid
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A common laboratory method for the synthesis of symmetrical anhydrides involves the reaction

of the corresponding carboxylic acid with a dehydrating agent such as acetic anhydride or a

carbodiimide. A generalized procedure is as follows:

The carboxylic acid (2 equivalents) is dissolved in an appropriate aprotic solvent (e.g.,

dichloromethane, diethyl ether).

A dehydrating agent (e.g., dicyclohexylcarbodiimide (DCC), 1.1 equivalents) is added to the

solution.

The reaction mixture is stirred at room temperature for several hours.

The precipitated urea byproduct (in the case of DCC) is removed by filtration.

The solvent is removed under reduced pressure to yield the crude anhydride.

Purification can be achieved by distillation under reduced pressure or recrystallization.

3.3. Synthesis of Angelate Esters

Angelic Anhydride is a valuable reagent for the synthesis of angelate esters, which are found

in various natural products and have shown interesting biological activities.

Experimental Protocol: General Esterification using Angelic Anhydride

The alcohol to be esterified (1 equivalent) is dissolved in a suitable aprotic solvent (e.g.,

dichloromethane) containing a non-nucleophilic base (e.g., pyridine or triethylamine, 1.1

equivalents).

Angelic Anhydride (1.1 equivalents) is added dropwise to the solution at 0 °C.

The reaction mixture is allowed to warm to room temperature and stirred until the reaction is

complete (monitored by TLC).

The reaction is quenched with water, and the organic layer is separated.

The organic layer is washed sequentially with dilute acid, saturated sodium bicarbonate

solution, and brine.
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The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude angelate ester is purified by column chromatography.

Reactants

Reaction Workup Purification
Alcohol

Dissolve Alcohol and Base
in Aprotic Solvent

Angelic Anhydride

Add Angelic Anhydride
at 0 °CBase (e.g., Pyridine) Stir at Room Temperature Quench with Water Separate Organic Layer Wash with Acid, Bicarbonate, Brine Dry over Na₂SO₄ Solvent Evaporation Column Chromatography Pure Angelate Ester

Click to download full resolution via product page

Caption: Workflow for the synthesis of angelate esters using Angelic Anhydride.

Biological Relevance and Applications
The primary significance of Angelic Anhydride in a biological context lies in its role as a

precursor to angelate esters. While Angelic Anhydride itself is not typically associated with

direct biological signaling pathways, the resulting esters are found in a variety of plants and

have been investigated for their pharmacological properties.

4.1. Angelate Esters in Drug Development

Esters derived from angelic acid have been identified as the active components in extracts from

plants like butterbur, which have been traditionally used for their pain-relieving and spasmolytic

effects. This has spurred interest in the synthesis and evaluation of novel angelate esters as

potential therapeutic agents.

4.2. Signaling Pathways of Angelate Esters
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The precise mechanisms of action for many angelate esters are still under investigation.

However, some studies on related terpenoid esters suggest that they may interact with

transient receptor potential (TRP) channels, which are involved in pain and inflammation

signaling.

Caption: Putative signaling pathway for the action of angelate esters.

Safety and Handling
Angelic Anhydride is a corrosive substance that can cause severe skin burns and eye

damage. It is also corrosive to metals. Therefore, appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling this chemical.

All work should be conducted in a well-ventilated fume hood.

Conclusion
Angelic Anhydride is a valuable chemical intermediate, primarily utilized for the synthesis of

angelate esters. While detailed experimental data on the anhydride itself is limited in the public

domain, its chemical properties and reactivity are well-understood based on the principles of

organic chemistry. The growing interest in the pharmacological activities of angelate esters

underscores the importance of Angelic Anhydride as a key building block in the development

of new therapeutic agents. Further research into the direct biological effects of Angelic
Anhydride and the elucidation of the specific signaling pathways modulated by its ester

derivatives will be crucial for advancing their potential applications in medicine and other fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://patents.google.com/patent/EP0112394B1/en
https://patents.google.com/patent/EP0112394B1/en
https://www.benchchem.com/product/b592597#angelic-anhydride-chemical-properties
https://www.benchchem.com/product/b592597#angelic-anhydride-chemical-properties
https://www.benchchem.com/product/b592597#angelic-anhydride-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592597?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

